Cas no 2168027-93-6 (N-(3-methoxypropyl)-1H-indol-2-amine)

• Product Name: N-(3-methoxypropyl)-1H-indol-2-amine
• CAS No: 2168027-93-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6278260
• PubChem ID: 165518830
• Update Time: 2025-05-19

N-(3-methoxypropyl)-1H-indol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-1H-indol-2-amine
• EN300-1275165
• 2168027-93-6

• Inchi： 1S/C12H16N2O/c1-15-8-4-7-13-12-9-10-5-2-3-6-11(10)14-12/h2-3,5-6,9,13-14H,4,7-8H2,1H3
• InChI Key： YNMIZQIWJRDFDG-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37Ų

Additional information on N-(3-methoxypropyl)-1H-indol-2-amine

N-(3-Methoxypropyl)-1H-Indol-2-Amine: A Comprehensive Overview

The compound N-(3-methoxypropyl)-1H-indol-2-amine (CAS No. 2168027-93-6) is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties. In this article, we delve into the structural features, synthesis methods, biological activities, and recent advancements related to this compound.

N-(3-Methoxypropyl)-1H-indol-2-amine belongs to the indole family of heterocyclic compounds, which are renowned for their widespread presence in natural products and their role in drug discovery. The molecule consists of an indole ring system with a substituted amino group at the 2-position and a methoxypropyl chain attached via an N-linkage. This structure endows the compound with unique electronic properties and bioavailability, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of the methoxy group in N-(3-methoxypropyl)-1H-indol-2-amine introduces additional electronic effects, which can enhance the compound's interaction with biological targets. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory, antioxidant, or anticancer properties.

The synthesis of N-(3-methoxypropyl)-1H-indol-2-amine involves a series of well-established organic reactions. Typically, the indole ring is synthesized via the Paal-Knorr pyrrole synthesis or through cyclization reactions involving amino carbonyl compounds. Subsequent functionalization steps, such as alkylation or substitution reactions, are employed to introduce the methoxypropyl group at the nitrogen atom. These methods ensure high yields and excellent control over the final product's purity and stereochemistry.

One of the most promising applications of N-(3-methoxypropyl)-1H-indol-2-amine lies in its use as a building block for more complex molecules. For example, recent research has demonstrated its utility in constructing macrocyclic compounds with potential applications in drug delivery systems. The ability to form hydrogen bonds due to the amine group and the methoxy substituent makes this compound an ideal candidate for self-assembling structures.

In terms of biological activity, N-(3-methoxypropyl)-1H-indol-2-amine has shown moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. Studies conducted using cellular models have revealed its ability to modulate pathways involved in oxidative stress and inflammation, suggesting its potential as a lead compound for developing neuroprotective agents.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-(3-methoxypropyl)-1H-indol-2-amine with greater accuracy. Molecular docking studies have provided insights into its binding affinity towards various protein targets, paving the way for rational drug design strategies.

In conclusion, N-(3-methoxypropyl)-1H-indol-2-amine (CAS No. 2168027-93-6) is a versatile compound with immense potential in medicinal chemistry and materials science. Its unique structure, coupled with recent research findings, underscores its role as a valuable tool for advancing scientific discoveries. As ongoing studies continue to uncover new applications for this compound, it is poised to make significant contributions to various fields within the chemical sciences.